Cas no 1261946-80-8 (4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol)

• Product Name: 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol
• CAS No: 1261946-80-8
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18313260
• CID: 2765274
• PubChem ID: 53218953
• Update Time: 2025-11-02

4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60683838
• MFCD18313260
• 2'-Fluoro-5'-methoxy-3-methyl[1,1'-biphenyl]-4-ol
• 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol, 95%
• 4-(2-FLUORO-5-METHOXYPHENYL)-2-METHYLPHENOL
• 1261946-80-8
• SCHEMBL22717252
• 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol

• MDL： MFCD18313260
• Inchi： 1S/C14H13FO2/c1-9-7-10(3-6-14(9)16)12-8-11(17-2)4-5-13(12)15/h3-8,16H,1-2H3
• InChI Key： MDALPJZAXNLMJJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC(=C(C)C=1)O)OC

Computed Properties

• Exact Mass: 232.08995782Da
• Monoisotopic Mass: 232.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol

4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol (CAS No. 1261946-80-8): A Comprehensive Overview

4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol (CAS No. 1261946-80-8) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and material science research. This specialty chemical features a unique molecular structure combining a methoxy-substituted phenyl ring with a fluorinated aromatic system, making it valuable for various advanced applications. The compound's molecular formula is C14H13FO2, with a molecular weight of 232.25 g/mol.

The growing interest in fluorinated aromatic compounds like 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol stems from their enhanced stability and bioavailability compared to non-fluorinated analogs. Recent studies (2023-2024) highlight the importance of such fluoro-phenolic derivatives in drug discovery, particularly for targeting neurological disorders and inflammatory conditions. Researchers are particularly interested in how the fluoro-methoxy substitution pattern influences the compound's biological activity and metabolic stability.

From a synthetic chemistry perspective, CAS 1261946-80-8 represents an important building block for more complex molecular architectures. Its phenolic hydroxyl group offers excellent opportunities for further functionalization through etherification, esterification, or cross-coupling reactions. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups on the aromatic ring creates interesting electronic properties that can be tuned for specific applications.

In material science, derivatives of 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol have shown promise as monomers for high-performance polymers. The compound's rigid aromatic structure combined with polar functional groups contributes to thermal stability and interesting optical properties. Recent patent filings (2023) suggest applications in liquid crystal displays and organic electronic devices where controlled molecular orientation is crucial.

The pharmaceutical industry has shown particular interest in fluoro-substituted phenols like 1261946-80-8 due to their potential as kinase inhibitors and modulators of protein-protein interactions. Computational chemistry studies indicate that the specific 2-fluoro-5-methoxy substitution pattern may offer optimal binding characteristics for certain biological targets. This aligns with current drug discovery trends focusing on selective fluorine incorporation to improve drug-like properties.

Analytical characterization of 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol typically involves advanced techniques such as HPLC-MS, NMR spectroscopy (particularly 19F NMR), and X-ray crystallography. The compound's purity is crucial for research applications, with most suppliers offering ≥95% purity grades. Recent advancements in analytical methods (2024) allow for more precise quantification of isomeric impurities in such fluorinated phenolic compounds.

Environmental and safety considerations for CAS 1261946-80-8 follow standard protocols for handling phenolic compounds. While not classified as hazardous under current regulations, proper laboratory practices including PPE are recommended. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding the persistence of aryl fluoride bonds in ecological systems.

The global market for specialty fluoro-phenolic compounds like 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol has shown steady growth (CAGR ~6.5% from 2020-2023), driven by pharmaceutical R&D and advanced material applications. Asia-Pacific regions, particularly China and India, have emerged as important manufacturing hubs for such intermediates. Current market analysis (Q1 2024) suggests increasing demand for custom fluorination services and building block compounds.

Future research directions for 1261946-80-8 and related compounds include exploration of their catalytic applications, potential use in metal-organic frameworks (MOFs), and further pharmacological studies. The unique electronic properties imparted by the ortho-fluoro para-methoxy substitution pattern make this compound particularly interesting for asymmetric catalysis and chiral recognition applications. Several research groups have reported preliminary success in these areas during 2023.

For researchers working with 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol, proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures are essential to maintain compound integrity. Recent stability studies indicate that the fluoro-aromatic system remains stable under standard laboratory conditions, though prolonged exposure to strong light or oxidants should be avoided. These practical considerations are particularly important for long-term research projects.

The synthesis of CAS 1261946-80-8 typically involves multi-step organic transformations starting from commercially available precursors. Recent literature (2023) describes improved synthetic routes with better atom economy and reduced environmental impact. Green chemistry approaches using catalytic fluorination methods have shown particular promise for preparing such fluorinated phenolic building blocks with higher efficiency.

In conclusion, 4-(2-Fluoro-5-methoxyphenyl)-2-methylphenol represents an important compound at the intersection of medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it valuable for diverse applications in cutting-edge research. As interest in selectively fluorinated aromatic compounds continues to grow, 1261946-80-8 will likely remain an important research target and synthetic intermediate in the coming years.